Cas no 2125957-04-0 (1-(tert-Butyl) 5-ethyl 3-bromo-2-methyl-1H-indole-1,5-dicarboxylate)

2125957-04-0 structure
Product name:1-(tert-Butyl) 5-ethyl 3-bromo-2-methyl-1H-indole-1,5-dicarboxylate
1-(tert-Butyl) 5-ethyl 3-bromo-2-methyl-1H-indole-1,5-dicarboxylate Chemical and Physical Properties
Names and Identifiers
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- 2125957-04-0
- 1-(tert-Butyl) 5-ethyl 3-bromo-2-methyl-1H-indole-1,5-dicarboxylate
- 1-(tert-Butyl)5-ethyl3-bromo-2-methyl-1H-indole-1,5-dicarboxylate
- SCHEMBL19255038
- 1H-Indole-1,5-dicarboxylic acid, 3-bromo-2-methyl-, 1-(1,1-dimethylethyl) 5-ethyl ester
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- Inchi: 1S/C17H20BrNO4/c1-6-22-15(20)11-7-8-13-12(9-11)14(18)10(2)19(13)16(21)23-17(3,4)5/h7-9H,6H2,1-5H3
- InChI Key: PZAVNZWAXBPMQU-UHFFFAOYSA-N
- SMILES: BrC1=C(C)N(C(=O)OC(C)(C)C)C2C=CC(C(=O)OCC)=CC=21
Computed Properties
- Exact Mass: 381.05757g/mol
- Monoisotopic Mass: 381.05757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
- XLogP3: 4.6
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- Boiling Point: 458.5±55.0 °C(Predicted)
1-(tert-Butyl) 5-ethyl 3-bromo-2-methyl-1H-indole-1,5-dicarboxylate Related Literature
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1. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
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Po-Jung Huang Dalton Trans., 2020,49, 16970-16978
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Roland C. Turnell-Ritson,Joshua S. Sapsford,Robert T. Cooper,Stella S. Lee,Tamás Földes,Patricia A. Hunt,Imre Pápai,Andrew E. Ashley Chem. Sci., 2018,9, 8716-8722
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